Cas no 2229030-02-6 (tert-butyl N-5-(bromomethyl)-2-hydroxy-3-methoxyphenylcarbamate)

• Product Name: tert-butyl N-5-(bromomethyl)-2-hydroxy-3-methoxyphenylcarbamate
• CAS No: 2229030-02-6
• MF: C₁₃H₁₈BrNO₄
• MW: 332.190323352814
• CID: 6139101
• PubChem ID: 165650501
• Update Time: 2025-06-22

tert-butyl N-5-(bromomethyl)-2-hydroxy-3-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(bromomethyl)-2-hydroxy-3-methoxyphenylcarbamate
• EN300-1897412
• tert-butyl N-[5-(bromomethyl)-2-hydroxy-3-methoxyphenyl]carbamate
• 2229030-02-6

• Inchi： 1S/C13H18BrNO4/c1-13(2,3)19-12(17)15-9-5-8(7-14)6-10(18-4)11(9)16/h5-6,16H,7H2,1-4H3,(H,15,17)
• InChI Key： RGHWASWYAHJIOY-UHFFFAOYSA-N
• SMILES： BrCC1=CC(=C(C(=C1)NC(=O)OC(C)(C)C)O)OC

Computed Properties

• Exact Mass: 331.04192g/mol
• Monoisotopic Mass: 331.04192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 67.8Ų

Additional information on tert-butyl N-5-(bromomethyl)-2-hydroxy-3-methoxyphenylcarbamate

Professional Introduction to Tert-butyl N-5-(Bromomethyl)-2-Hydroxy-3-Methoxyphenylcarbamate (CAS No. 2229030-02-6)

Ter-butyl N-5-(Bromomethyl)-2-hydroxy-3-methoxyphenylcarbamate, with the chemical identifier CAS No. 2229030-02-6, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural motifs, presents a promising platform for the development of novel therapeutic agents. The presence of both hydroxyl and bromomethyl functional groups in its molecular framework offers versatile reactivity, making it a valuable intermediate in synthetic chemistry.

The structure of tert-butyl N-5-(bromomethyl)-2-hydroxy-3-methoxyphenylcarbamate is notable for its aromatic ring system substituted with hydroxyl and methoxy groups, which are known for their role in modulating biological activity. The carbamate moiety, linked to a tert-butyl group, enhances the compound's stability and solubility characteristics, facilitating its use in various chemical reactions. This combination of features makes it an attractive candidate for further exploration in drug discovery and medicinal chemistry.

In recent years, there has been a growing interest in the development of carbamate-based compounds due to their demonstrated efficacy in various pharmacological applications. The bromomethyl substituent on the aromatic ring provides a reactive site for further functionalization, enabling the synthesis of more complex derivatives. Such derivatives could potentially exhibit enhanced binding affinity to biological targets, leading to improved therapeutic outcomes.

Recent studies have highlighted the utility of tert-butyl N-5-(bromomethyl)-2-hydroxy-3-methoxyphenylcarbamate in the synthesis of bioactive molecules. For instance, researchers have utilized this compound as a key intermediate in the preparation of novel inhibitors targeting enzymes involved in inflammatory pathways. The hydroxyl and methoxy groups have been shown to interact favorably with biological targets, modulating their activity and potentially alleviating symptoms associated with inflammatory diseases.

The synthetic pathways involving this compound have been optimized for efficiency and scalability, ensuring that it can be produced in sufficient quantities for both research and commercial applications. Advances in synthetic methodologies have allowed for the introduction of additional functional groups or modifications without compromising the integrity of the core structure. This flexibility is crucial for tailoring the compound's properties to meet specific pharmacological requirements.

One particularly intriguing aspect of tert-butyl N-5-(bromomethyl)-2-hydroxy-3-methoxyphenylcarbamate is its potential application in the development of prodrugs. Prodrugs are pharmacologically inactive compounds that are converted into active drugs within the body. The presence of both hydroxyl and bromomethyl groups allows for the facile introduction of protecting groups or linking molecules, facilitating the design of prodrug formulations that enhance bioavailability or target specificity.

The pharmacokinetic properties of derivatives derived from this compound have been extensively studied. Researchers have observed that modifications to the aromatic ring or the carbamate moiety can significantly influence absorption, distribution, metabolism, and excretion (ADME) profiles. By fine-tuning these structural elements, it is possible to develop compounds with optimized pharmacokinetic profiles, ensuring better therapeutic efficacy and patient compliance.

In conclusion, tert-butyl N-5-(bromomethyl)-2-hydroxy-3-methoxyphenylcarbamate (CAS No. 2229030-02-6) represents a versatile and promising compound in pharmaceutical chemistry. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications and synthetic strategies, this compound is poised to play a significant role in the development of next-generation therapeutic agents.